Cas no 246512-44-7 (Gefitinib impurity 2)

• Product Name: Gefitinib impurity 2
• CAS No: 246512-44-7
• MF: C₁₅H₂₃N₃O₄
• MW: 309.360823869705
• MDL: MFCD26395622
• CID: 1418794
• PubChem ID: 11638144
• Update Time: 2025-09-24

Gefitinib impurity 2 Chemical and Physical Properties

Names and Identifiers

• 2-amino-4-methoxy-5-(3-morpholin-4-ylpropoxy)benzamide
• Benzamide, 2-amino-4-methoxy-5-[3-(4-morpholinyl)propoxy]-
• SureCN3284976
• CTK0I7257
• 2-amino-4-methoxy-5-[3-(morpholinyl)propoxy]benzamide
• 2-amino-4-methoxy-5-(3-morpholinopropoxy)benzamide
• 2-Amino-4-methoxy-5-[3-(4-morpholinyl)propoxy]benzamide
• Gefitinib impurity 2
• Gefitinib Impurity 18
• A1-01396
• HFUBNPPCNQAACT-UHFFFAOYSA-N
• WJA51244
• SCHEMBL3284976
• DB-323698
• I11734
• 246512-44-7
• CS-0019903
• MS-24495
• 2-Amino-4-methoxy-5-(3-morpholin-4-ylpropoxy)-benzamide
• 2-AMINO-4-METHOXY-5-[3-(MORPHOLIN-4-YL)PROPOXY]BENZAMIDE
• DTXSID40469859
• HY-100663

• MDL： MFCD26395622
• Inchi： 1S/C15H23N3O4/c1-20-13-10-12(16)11(15(17)19)9-14(13)22-6-2-3-18-4-7-21-8-5-18/h9-10H,2-8,16H2,1H3,(H2,17,19)
• InChI Key： HFUBNPPCNQAACT-UHFFFAOYSA-N
• SMILES： O1CCN(CC1)CCCOC1C=C(C(N)=O)C(=CC=1OC)N

Computed Properties

• Exact Mass: 309.16885622g/mol
• Monoisotopic Mass: 309.16885622g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 22
• Rotatable Bond Count: 7
• Complexity: 350
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 100Ų

Gefitinib impurity 2 Security Information

• Storage Condition：(BD556532)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzamides
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Benzamides